Cas no 64769-00-2 (Heptanoic acid, 2-(acetyloxy)-)

• Product Name: Heptanoic acid, 2-(acetyloxy)-
• CAS No: 64769-00-2
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 417464
• PubChem ID: 12743640
• Update Time: 2025-04-19

Heptanoic acid, 2-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-(acetyloxy)-
• 2-acetyloxyheptanoic acid
• 64769-00-2
• SCHEMBL468861
• 2-acetoxy-heptanoic acid
• DTXSID50508703
• 2-(acetyloxy)heptanoic acid
• 2-acetoxyheptanoic acid

• Inchi： 1S/C9H16O4/c1-3-4-5-6-8(9(11)12)13-7(2)10/h8H,3-6H2,1-2H3,(H,11,12)
• InChI Key： KZQHUDDHYNTYGV-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)O)CCCCC

Computed Properties

• Exact Mass: 188.10488
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids